ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate

• IUPAC Name: ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C8H8F3NO3/c1-3-14-7(13)5-4(2)12-15-6(5)8(9,10)11/h3H2,1-2H3
• InChI Key: NHHFGKAUENFMLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1C)C(F)(F)F
• Molecular Formula: C8H8F3NO3
• Molecular Weight: 223.15 g/mol
• CAS RN: 256471-34-8

Description

“3-Methyl-5-(trifluoromethyl)pyrazole” is a pyrazole derivative. It has a molecular formula of C5H5F3N2, an average mass of 150.102 Da, and a monoisotopic mass of 150.040482 Da.

Synthesis Analysis

1-Phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone were prepared quantitatively via a scalable solvent-free reaction of corresponding hydrazine derivative with ethyl acetoacetate. Different mechanisms have been proposed for the reaction of hydrazine derivatives (methyl or phenyl) with ethyl acetoacetate.

Molecular Structure Analysis

The molecular structure of “3-Methyl-5-(trifluoromethyl)pyrazole” consists of a five-membered ring containing two nitrogen atoms. The compound also contains a trifluoromethyl group, which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom.

Chemical Reactions Analysis

“3-Methyl-5-(trifluoromethyl)pyrazole” is a reagent used in the preparation of (fluoromethyl)pyrazole via microwave-assisted Stille coupling.

Physical And Chemical Properties Analysis

The physical form of “3-Methyl-5-(trifluoromethyl)pyrazole” is a powder.

Scientific Research Applications

Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate has been used in a number of scientific research applications. It has been used in the synthesis of a variety of compounds, such as heterocyclic amines, which are important components of many pharmaceuticals. It has also been used as a biochemical and physiological agent, as it has been shown to affect the activity of certain enzymes and receptors. Additionally, this compound has been used in laboratory experiments, such as in the study of protein-protein interactions.

Mechanism of Action

The mechanism of action of ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate is not yet fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes and receptors. It is thought to bind to the active site of these enzymes and receptors, preventing them from binding to their natural substrates. This can result in the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors, which can lead to changes in the activity of other biochemical pathways. Additionally, it has been shown to affect the activity of certain ion channels, which can result in changes in the electrical activity of cells. Finally, it has been shown to affect the expression of certain genes, which can result in changes in the expression of proteins.

Advantages and Limitations for Lab Experiments

Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low toxicity, which makes it a safe compound to use in experiments. Additionally, it is relatively easy to synthesize, which makes it a convenient compound to use in experiments. However, one of the main limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate. One potential direction is to further explore its mechanism of action, as this could lead to a better understanding of its effects on biochemical and physiological processes. Additionally, further research into its synthesis methods could lead to the development of more efficient and cost-effective syntheses. Finally, further research into its applications in laboratory experiments could lead to the development of new and innovative uses for this compound.

Synthesis Methods

Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate can be synthesized from 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid and ethyl bromide. This reaction is conducted in the presence of anhydrous potassium carbonate and acetonitrile as the solvent. The reaction is typically conducted at a temperature of 80°C and requires a reaction time of 2-3 hours to complete. The product of this reaction is a solid, which is then purified by recrystallization.

Safety and Hazards

“3-Methyl-5-(trifluoromethyl)pyrazole” is classified as a skin irritant and can cause serious eye irritation. It may also cause respiratory irritation. In case of exposure, it is recommended to wash off immediately with plenty of water and get medical attention if symptoms occur.